Cas no 1255777-66-2 (5-{[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)

• Product Name: 5-{[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
• CAS No: 1255777-66-2
• MF: C₁₆H₁₂ClN₅O₂
• MW: 341.7518
• CID: 5310702
• Update Time: 2025-06-11

5-{[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-[[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]methyl]-2-phenylpyrazolo[1,5-a]pyrazin-4-one
• 5-{[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]methyl}-2-phenylpyrazolo[1,5-a]pyrazin-4(5H)-one
• STL081142
• 5-{[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• Inchi： 1S/C16H12ClN5O2/c17-9-15-18-14(20-24-15)10-21-6-7-22-13(16(21)23)8-12(19-22)11-4-2-1-3-5-11/h1-8H,9-10H2
• InChI Key： RDCIPTVVCZXMAZ-UHFFFAOYSA-N
• SMILES： ClC([H])([H])C1=NC(C([H])([H])N2C([H])=C([H])N3C(=C([H])C(C4C([H])=C([H])C([H])=C([H])C=4[H])=N3)C2=O)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 499
• XLogP3: 1.7
• Topological Polar Surface Area: 77

Additional information on 5-{[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

Introducing 5-{[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1255777-66-2): A Compound with Promising Applications in Medicinal Chemistry

5-{[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one, identified by its CAS number 1255777-66-2, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. The compound belongs to the pyrazolo[1,5-a]pyrazine class, a scaffold known for its broad spectrum of biological activities. Its molecular structure incorporates several key functional groups, including a chloromethyl substituent on the 1,2,4-oxadiazole ring and a phenyl group at the 2-position of the pyrazolo[1,5-a]pyrazine core. These features make it a versatile candidate for further exploration in drug discovery and development.

The presence of the chloromethyl group in the 1,2,4-oxadiazole moiety is particularly noteworthy, as it can serve as a reactive site for further chemical modifications. This functionality allows for the introduction of various bioactive moieties through nucleophilic substitution reactions, enabling the synthesis of novel derivatives with tailored pharmacological properties. The phenyl group, on the other hand, contributes to hydrophobic interactions and can influence the compound's solubility and metabolic stability. Together, these structural elements create a promising framework for exploring potential therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing new therapeutic agents. Pyrazolo[1,5-a]pyrazines, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and anti-viral properties. The compound 5-{[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1255777-66-2) leverages these characteristics while introducing additional functionalities that may enhance its biological activity. The chloromethyl group on the 1,2,4-oxadiazole ring is particularly interesting because it can participate in covalent binding interactions with biological targets.

In vitro studies have begun to explore the potential of this compound as a lead molecule for drug development. Initial screening assays have shown promising results in inhibiting certain enzymatic targets associated with inflammatory and neoplastic diseases. The chloromethyl group has been found to be particularly effective in modulating the activity of these enzymes by forming covalent bonds with critical residues in their active sites. This mode of action could provide a unique advantage over existing therapeutic agents that rely on non-covalent interactions.

The phenyl group at the 2-position of the pyrazolo[1,5-a]pyrazine core has also been investigated for its potential role in enhancing binding affinity and selectivity. Computational studies have suggested that this aromatic moiety can engage in π-stacking interactions with biological targets, thereby improving the compound's overall potency. These findings are consistent with previous research demonstrating that phenyl-substituted heterocycles often exhibit enhanced pharmacological activity due to their ability to form stable interactions with biological macromolecules.

One of the most exciting aspects of this compound is its potential for further derivatization. The presence of multiple reactive sites allows chemists to modify its structure in various ways to optimize its biological activity. For example, replacing the chloromethyl group with other functional groups such as hydroxymethyl or carboxymethyl could alter its metabolic profile and improve its bioavailability. Similarly, introducing different substituents on the phenyl ring could fine-tune its binding interactions with biological targets.

Current research is focused on synthesizing and evaluating derivatives of this compound to identify more potent and selective leads for drug development. High-throughput screening (HTS) techniques are being employed to rapidly test large libraries of derivatives for their biological activity against various disease-related targets. Additionally, structure-based drug design approaches are being used to understand how changes in the molecular structure affect binding affinity and selectivity.

The compound's potential applications extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for exploring novel therapeutic strategies such as targeted protein degradation and molecular glue drug design. These approaches leverage the ability of small molecules to modulate protein-protein interactions or induce targeted degradation of disease-causing proteins.

In conclusion,5-{[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]methyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1255777-66-2) represents a promising lead molecule for medicinal chemistry research. Its unique structural features and potential for further derivatization make it an attractive candidate for developing new therapeutic agents against various diseases. Ongoing research efforts are focused on elucidating its mechanism of action and optimizing its pharmacological properties through structural modifications.